Cas no 2229376-74-1 (1-(3,3-Dimethylcyclohexyl)-4,4-difluorocyclohexane-1-carboxylic acid)

• Product Name: 1-(3,3-Dimethylcyclohexyl)-4,4-difluorocyclohexane-1-carboxylic acid
• CAS No: 2229376-74-1
• MF: C₁₅H₂₄F₂O₂
• MW: 274.346672058105
• CID: 6448692
• PubChem ID: 165708780
• Update Time: 2025-05-20

1-(3,3-Dimethylcyclohexyl)-4,4-difluorocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-dimethylcyclohexyl)-4,4-difluorocyclohexane-1-carboxylic acid
• EN300-1969600
• 2229376-74-1
• 1-(3,3-Dimethylcyclohexyl)-4,4-difluorocyclohexane-1-carboxylic acid

• Inchi： 1S/C15H24F2O2/c1-13(2)5-3-4-11(10-13)14(12(18)19)6-8-15(16,17)9-7-14/h11H,3-10H2,1-2H3,(H,18,19)
• InChI Key： BZZMVYVLAYHGMS-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(CC1)C1CCCC(C)(C)C1)F

Computed Properties

• Exact Mass: 274.17443633g/mol
• Monoisotopic Mass: 274.17443633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(3,3-Dimethylcyclohexyl)-4,4-difluorocyclohexane-1-carboxylic acid

Introduction to 1-(3,3-Dimethylcyclohexyl)-4,4-difluorocyclohexane-1-carboxylic acid (CAS No. 2229376-74-1)

1-(3,3-Dimethylcyclohexyl)-4,4-difluorocyclohexane-1-carboxylic acid, identified by its CAS number 2229376-74-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to a class of molecules characterized by a bulky, sterically hindered cyclohexyl backbone modified with fluorine atoms, which imparts unique physicochemical properties. The presence of dimethyl groups at the 3-position of the cyclohexane ring and difluorine substituents at the 4-position creates a highly rigid and electron-withdrawing environment, making it a promising candidate for various applications.

The structural features of 1-(3,3-Dimethylcyclohexyl)-4,4-difluorocyclohexane-1-carboxylic acid contribute to its exceptional stability and reactivity under specific conditions. The difluorocyclohexane moiety enhances the compound's lipophilicity while maintaining a degree of polarity due to the carboxylic acid functional group at the 1-position. This balance between lipophilicity and polarity makes it an ideal candidate for drug design, particularly in the development of bioactive molecules that require optimal solubility and membrane permeability.

In recent years, research has highlighted the potential of fluorinated cyclohexanes in medicinal chemistry due to their ability to modulate metabolic stability and binding affinity. For instance, studies have demonstrated that the introduction of fluoro substituents can significantly improve the pharmacokinetic profiles of small-molecule drugs by enhancing their resistance to enzymatic degradation. The compound's steric hindrance provided by the dimethylcyclohexyl group further aids in reducing unwanted interactions with biological targets, thereby increasing selectivity.

One of the most compelling aspects of 1-(3,3-Dimethylcyclohexyl)-4,4-difluorocyclohexane-1-carboxylic acid is its versatility in synthetic chemistry. The carboxylic acid functionality allows for further derivatization via esterification, amidation, or other coupling reactions, enabling the creation of a wide array of pharmacologically relevant derivatives. This flexibility has been exploited in several high-profile drug discovery programs aimed at identifying novel therapeutic agents for diseases such as cancer and inflammatory disorders.

The compound's unique electronic properties have also been explored in materials science applications. The combination of electron-withdrawing fluorine atoms and a bulky hydrophobic backbone makes it an excellent candidate for use in organic electronics, where such molecules can serve as building blocks for liquid crystals or semiconducting materials. Additionally, its stability under various environmental conditions suggests potential utility in protective coatings and specialty polymers.

Recent advancements in computational chemistry have further elucidated the mechanistic aspects of reactions involving 1-(3,3-Dimethylcyclohexyl)-4,4-difluorocyclohexane-1-carboxylic acid. Molecular modeling studies have revealed that the presence of fluorine atoms at the 4-position influences nucleophilic attack patterns, making it a valuable tool for designing catalytic systems. These insights have been leveraged to develop novel synthetic routes that enhance efficiency and yield in complex organic transformations.

The pharmaceutical industry has taken particular interest in this compound due to its potential as an intermediate in the synthesis of bioactive molecules. Researchers have reported its incorporation into libraries of compounds designed for high-throughput screening (HTS) campaigns. The structural motifs present in 1-(3,3-Dimethylcyclohexyl)-4,4-difluorocyclohexane-1-carboxylic acid have shown promise in modulating key biological pathways by interacting with enzymes and receptors with high specificity.

In conclusion,1-(3,3-Dimethylcyclohexyl)-4,4-difluorocyclohexane-1-carboxylic acid (CAS No. 2229376-74-1) represents a fascinating example of how structural modifications can yield compounds with tailored properties for diverse applications. Its combination of steric bulk from dimethyl groups and electronic effects from difluoro substituents positions it as a versatile building block in both pharmaceuticals and advanced materials. As research continues to uncover new synthetic possibilities and applications, this compound is poised to play an increasingly significant role in scientific innovation.